Ethyl radical

• CAS RN: 2025-56-1
• Molecular Formula: C2H5
• Molecular Weight: 29.06 g/mol
• InChI: InChI=1S/C2H5/c1-2/h1H2,2H3
• InChI Key: QUPDWYMUPZLYJZ-UHFFFAOYSA-N
• SMILES: C[CH2]

Description

Ethyl is an organic radical derived from ethane. It derives from a hydride of an ethane.

Scientific Research Applications

Anharmonic Effects on Ethyl Radical

• The structural and vibrational properties of the ethyl radical have been studied using path integral Monte Carlo simulations, revealing significant anharmonic and tunneling effects in the zero-point vibrational structure. This research provides insights into the quantum nature of nuclei in the ethyl radical (López-Ciudad et al., 2003).

UV Photoionization Study

• A UV photoionization study of the ethyl radical in low-pressure flames used tunable vacuum ultraviolet photoionization mass spectrometry. This study is crucial for understanding the ionization energy of the ethyl radical and its behavior in combustion processes (Wang et al., 2006).

Gas Phase Formation

• Research on the formation of the muoniated ethyl radical in the gas phase explored the kinetics and mechanism of radical formation, contributing to a deeper understanding of radical chemistry in different environments (Percival et al., 2003).

Hyperfine Interactions in Supercritical CO2

• A study of the muoniated ethyl radical in supercritical CO2 measured hyperfine coupling constants, offering insights into the interaction between CO2 molecules and radicals. This research has implications for understanding radical behavior in different environments (Cormier et al., 2009).

Localization of Spin and Charge in Phenalenyl-based Radicals

• Investigations into the localization of spin and charge in phenalenyl-based radicals provided a new perspective on the electronic structure of ethyl radicals. This research is significant for the development of molecular conductors and understanding radical behavior (Haddon et al., 2008).

Millimeter-Wave Spectroscopy

• Fourier transform millimeter-wave spectroscopy was used to study the ethyl radical, revealing detailed information about its rotational spectrum and structure. Such studies are essential for understanding the fine and hyperfine structures of radicals (Kim & Yamamoto, 2004).

Application in Chemistry Teaching

• Ethyl bromide, closely related to the ethyl radical, was used as a case study in chemistry teaching, highlighting the importance of research study in educational settings (Li-rong, 2010).

Photodissociation Dynamics

• The photodissociation dynamics of the ethyl radical were explored using velocity map imaging, providing valuable data on the behavior of radicals under different energy conditions (Steinbauer et al., 2012).

Free Radical Formation in Supercritical CO2

• Studies on the formation of the ethyl radical in supercritical CO2 offered insights into the effects of environmental conditions on radical behavior and reactivity (Cormier et al., 2008).